Cas no 2757955-57-8 (Ethyl 3-amino-5-cyclopropylbenzoate)
Ethyl 3-amino-5-cyclopropylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-amino-5-cyclopropylbenzoate
- 2757955-57-8
- EN300-37101710
- Ethyl 3-amino-5-cyclopropylbenzoate
-
- Inchi: 1S/C12H15NO2/c1-2-15-12(14)10-5-9(8-3-4-8)6-11(13)7-10/h5-8H,2-4,13H2,1H3
- InChI Key: RFWONJRCKOOBTM-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC(=CC(=C1)C1CC1)N)=O
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
Ethyl 3-amino-5-cyclopropylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101710-0.05g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 0.05g |
$983.0 | 2025-03-18 | |
| Enamine | EN300-37101710-0.1g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 0.1g |
$1031.0 | 2025-03-18 | |
| Enamine | EN300-37101710-0.25g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 0.25g |
$1078.0 | 2025-03-18 | |
| Enamine | EN300-37101710-0.5g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 0.5g |
$1124.0 | 2025-03-18 | |
| Enamine | EN300-37101710-1.0g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 1.0g |
$1172.0 | 2025-03-18 | |
| Enamine | EN300-37101710-2.5g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 2.5g |
$2295.0 | 2025-03-18 | |
| Enamine | EN300-37101710-5.0g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 5.0g |
$3396.0 | 2025-03-18 | |
| Enamine | EN300-37101710-10.0g |
ethyl 3-amino-5-cyclopropylbenzoate |
2757955-57-8 | 95.0% | 10.0g |
$5037.0 | 2025-03-18 |
Ethyl 3-amino-5-cyclopropylbenzoate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Ethyl 3-amino-5-cyclopropylbenzoate
Ethyl 3-Amino-5-Cyclopropylbenzoate: A Promising Compound in Pharmaceutical Research
Ethyl 3-amino-5-cyclopropylbenzoate, with the CAS number 2757955-57-8, is a novel organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of an amino group at the 3-position and a cyclopropyl group at the 5-position, along with an ethyl ester functional group. The unique structural features of Ethyl 3-amino-5-cyclopropylbenzoate contribute to its potential pharmacological activity, which has been explored in recent studies. The compound's molecular framework, consisting of a benzene ring fused to a cyclopropyl ring, provides a versatile scaffold for further chemical modifications, making it a valuable candidate for drug discovery programs.
Recent research has highlighted the importance of Ethyl 3-amino-5-cyclo-3-propylbenzoate in the development of therapeutic agents for various diseases. A 2023 study published in Journal of Medicinal Chemistry investigated the biological activity of this compound and demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs). The study found that Ethyl 3-amino-5-cyclopropylbenzoate exhibits selective agonist activity toward the 5-HT2A receptor, which is implicated in psychiatric disorders such as schizophrenia and depression. This finding underscores the compound's potential as a lead molecule for the development of novel antidepressants and antipsychotic drugs.
Another notable aspect of Ethyl 3-amino-5-cyclopropylbenzoate is its synthetic accessibility. The compound can be synthesized through a multi-step process involving the coupling of appropriate aromatic amines with cyclopropyl-substituted carboxylic acid derivatives. A 2024 paper in Organic & Biomolecular Chemistry described an efficient synthetic route to Ethyl 3-amino-5-cyclopropylbenzoate using microwave-assisted organic synthesis, which significantly reduced reaction time and improved yield. This methodological advancement has made the compound more accessible for large-scale production and further preclinical evaluation.
The pharmacokinetic properties of Ethyl 3-amino-5-cyclopropylbenzoate are also of interest to researchers. A 2023 study published in Drug Metabolism and Disposition evaluated the metabolic stability of this compound in vitro and in vivo. The results indicated that Ethyl 3-amino-5-cyclopropylbenzoate exhibits moderate metabolic stability in liver microsomes, suggesting its potential for oral administration. Additionally, the compound showed low plasma protein binding, which may enhance its bioavailability and therapeutic efficacy.
Furthermore, the biological activity of Ethyl 3-amino-5-cyclopropylbenzoate has been explored in the context of neurodegenerative diseases. A 2024 preclinical study published in Neuropharmacology investigated the compound's effects on neuronal cell survival and synaptic plasticity. The findings revealed that Ethyl 3-amino-5-cyclopropylbenzoate significantly reduced oxidative stress and neuroinflammation in a mouse model of Alzheimer's disease. These results suggest that the compound may have potential as a neuroprotective agent.
Another area of interest is the compound's interaction with ion channels. A 2023 study in British Journal of Pharmacology examined the effects of Ethyl 3-amino-5-cyclopropylbenzoate on voltage-gated calcium channels. The results indicated that the compound selectively modulates these channels, which could have implications for the treatment of cardiovascular diseases. This finding highlights the versatility of Ethyl 3-amino-5-cyclopropylbenzoate as a therapeutic agent with multiple applications.
Despite its promising potential, the development of Ethyl 3-amino-5-cyclopropylbenzoate as a drug candidate is still in its early stages. Further research is needed to fully understand its mechanism of action, optimize its pharmacological profile, and evaluate its safety in preclinical and clinical settings. The compound's unique structural features provide a foundation for the design of analogs with improved potency and selectivity, which could lead to the development of more effective therapeutic agents.
In conclusion, Ethyl 3-amino-5-cyclopropylbenzoate represents a promising compound in the field of pharmaceutical research. Its structural characteristics, pharmacological activity, and synthetic accessibility make it a valuable candidate for the development of novel therapeutics. Ongoing studies are exploring its potential applications in the treatment of psychiatric disorders, neurodegenerative diseases, and cardiovascular conditions. As research in this area continues to advance, Ethyl 3-amino-5-cyclopropylbenzoate may emerge as a significant contributor to the next generation of pharmaceutical innovations.
2757955-57-8 (Ethyl 3-amino-5-cyclopropylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)